Cas no 2171922-90-8 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid)

• Product Name: 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid
• CAS No: 2171922-90-8
• MF: C₂₅H₂₃N₃O₆
• MW: 461.466626405716
• CID: 6226549
• PubChem ID: 165502507
• Update Time: 2025-08-05

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid
• 2171922-90-8
• EN300-1479535
• 3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-2-methoxypropanoic acid

• Inchi： 1S/C25H23N3O6/c1-33-22(24(30)31)13-27-23(29)21-11-10-15(12-26-21)28-25(32)34-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20,22H,13-14H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： XSVXVQLHDKQQAF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C(NCC(C(=O)O)OC)=O)C=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.15868546g/mol
• Monoisotopic Mass: 461.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 127Ų

Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid

Comprehensive Analysis of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid (CAS No. 2171922-90-8)

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid (CAS No. 2171922-90-8) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a pyridine-based backbone coupled with a methoxypropanoic acid moiety, making it a versatile building block in medicinal chemistry and drug discovery. Researchers frequently employ it for its ability to enhance peptide stability and facilitate site-specific modifications.

The growing demand for custom peptide synthesis and targeted drug delivery systems has amplified interest in compounds like 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid. Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern biopharmaceutical research. Recent studies highlight its role in developing therapeutic peptides for conditions such as metabolic disorders and oncology, aligning with trending searches like "peptide-based therapeutics 2024" and "Fmoc chemistry applications."

From a structural perspective, this compound’s pyridin-2-ylformamido segment offers unique hydrogen-bonding capabilities, critical for molecular recognition in enzyme inhibition. Its methoxypropanoic acid tail further improves solubility in polar solvents, addressing common challenges in peptide formulation. These attributes resonate with frequently queried topics such as "improving peptide bioavailability" and "SPPS optimization strategies."

In industrial applications, CAS No. 2171922-90-8 is pivotal for producing high-purity peptides used in diagnostic assays and biomarker development. The compound’s Fmoc-protected amine ensures selective deprotection during synthesis, minimizing side reactions—a key concern in forums discussing "peptide yield improvement." Additionally, its compatibility with automated synthesizers aligns with the rise of AI-driven drug discovery, a hotspot in 2024.

Quality control of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid involves advanced techniques like HPLC and mass spectrometry, ensuring compliance with pharmaceutical standards. This rigor caters to searches like "peptide purity testing methods," reflecting the industry’s emphasis on reproducibility. Furthermore, its storage under inert conditions underscores its sensitivity to oxidative degradation, a topic frequently explored in peptide stability studies.

Looking ahead, innovations in green chemistry are driving interest in solvent-free peptide coupling methods, where derivatives like CAS No. 2171922-90-8 could play a role. This aligns with global searches for "sustainable peptide synthesis" and "eco-friendly Fmoc reagents." As the biologics market expands, this compound’s utility in bispecific antibody design and ADC (antibody-drug conjugate) development positions it as a cornerstone of next-generation therapies.

In summary, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methoxypropanoic acid (CAS No. 2171922-90-8) bridges traditional peptide chemistry with cutting-edge biopharmaceutical innovations. Its multifaceted applications—from drug discovery to diagnostics—make it indispensable in addressing contemporary challenges like personalized medicine and precision oncology, topics dominating scientific discourse in 2024.